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Compound of Interest

Compound Name:
2(1H)-Quinoxalinone, 1,3-

diphenyl-

CAS No.: 16194-28-8

Cat. No.: B12013326

Get Quote

Part 1: Executive Summary & Immediate Action
Core Directive: This compound is a polycyclic aromatic heterocycle.[1] While not listed on

federal P-lists or U-lists (US EPA), it must be managed as a Hazardous Organic Waste due to

its biological activity potential and lack of comprehensive toxicological data.[2] Incineration is

the only authorized disposal method.[1]

Immediate Handling Rules:

Do Not Flush: Strictly prohibited from entering municipal water systems.[1]

Segregate: Keep separate from strong oxidizers (e.g., permanganates, peroxides) to prevent

exothermic decomposition.[1]

Contain: Collect as solid waste or compatible solvent waste (non-halogenated or

halogenated depending on the solvent used).[1]

Part 2: Chemical Profile & Hazard Identification
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To dispose of a chemical safely, you must understand its behavior.[1][3] This compound is

structurally distinct from the more common 2,3-diphenylquinoxaline; the presence of the

carbonyl group and N-phenyl substitution alters its solubility and reactivity profile.[2]

Property Data / Characteristic Operational Implication

Chemical Name
1,3-Diphenyl-2(1H)-

quinoxalinone

Use full name on waste tags.

[1][2]

CAS Number 16194-28-8
Verify against container label.

[1][2]

Molecular Formula C₂₀H₁₄N₂O

High carbon/nitrogen content;

suitable for fuel

blending/incineration.[1]

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk.[1]

Solubility (Water) Insoluble
Water is ineffective for cleaning

spills.[1]

Solubility (Organic)
Soluble in DCM, Chloroform,

DMSO

Use Acetone or DCM for

decontamination.

Hazard Class Irritant / Potential Toxicant

Treat as GHS Category 2

(Skin/Eye) and Cat 4 (Oral

Toxicity) under the

Precautionary Principle.[1][2]

Part 3: The Self-Validating Disposal System
As a Senior Scientist, I advocate for Self-Validating Protocols. This means the procedure itself

prevents errors.[1] For this compound, the system relies on Phase Segregation.[1]

The "Phase-Lock" Rule:
If Solid: It remains solid.[1] Do not dissolve it just to dispose of it. Pack it as solid waste.
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If Solution: Identify the solvent first.[1] The solvent dictates the waste stream, not the solute

(unless the solute is highly regulated, which this is not).[2]

Mechanism of Action (Why this matters):
1,3-diphenyl-2(1H)-quinoxalinone is stable but can act as a photosensitizer or biologically

active agent.[2] By keeping it in the solid phase, you minimize the surface area available for

unexpected reactions or volatilization.[1]

Part 4: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Chemical

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Double Containment: Place the primary container inside a second clear bag or a larger

waste drum.

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "1,3-Diphenyl-2(1H)-quinoxalinone (100%)"[2]

Hazard Checkbox: Toxic, Irritant.[1][4]

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Mother Liquors (Reaction Mixtures)
If the compound is dissolved in a solvent (e.g., Dichloromethane or Ethanol):

Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-

Halogenated (e.g., Acetone, Ethanol).[1][2]

Stream Selection:

DCM Solution: Pour into "Halogenated Organic Waste" carboy.[1]

Ethanol/Acetone Solution: Pour into "Non-Halogenated Flammable Waste" carboy.[1]
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Precipitation Check: If the compound precipitates upon mixing with the waste container

contents, do not force it.[1] Create a separate waste stream labeled "High Solids Organic

Waste" to prevent clogging carboy openings.

Scenario C: Spill Cleanup & Decontamination
Since water is ineffective, follow this "Solvent-Lift" technique:

Dry Sweep: If dry powder, gently sweep into a dust pan using a brush.[1] Avoid creating dust.

[1][4][5] Place in solid waste.

Solvent Wash: Wet a paper towel with Acetone (preferred) or Ethanol.[1] Wipe the surface.[1]

[3] The organic solvent will solubilize the residue.[1]

Final Wash: Wash the area with soap and water to remove the solvent film.[1]

Waste: Place all solvent-contaminated paper towels into the Solid Hazardous Waste bin

(Debris), not the regular trash.

Part 5: Visual Decision Workflow
The following diagram illustrates the decision logic for disposing of 1,3-diphenyl-2(1H)-

quinoxalinone.
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Waste Generation:
1,3-diphenyl-2(1H)-quinoxalinone

Determine Physical State

Pure Solid / Powder Dissolved in Solution

Pack in HDPE Jar or
Double Poly Bag Identify Solvent Base

Dispose in:
SOLID HAZARDOUS Waste Drum

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Ethanol, Acetone)

Dispose in:
HALOGENATED Waste Carboy

Dispose in:
FLAMMABLE Waste Carboy

LABELING REQUIRED:
'Toxic, Irritant, Organic'

Click to download full resolution via product page

Caption: Decision matrix for segregating 1,3-diphenyl-2(1H)-quinoxalinone waste streams

based on physical state and solvent compatibility.

Part 6: Regulatory Compliance & Documentation
Waste Classification (RCRA - USA)
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While 1,3-diphenyl-2(1H)-quinoxalinone is not explicitly listed (P or U list), it is a Non-RCRA

Regulated Waste that must be managed as hazardous due to the "Generator Knowledge"

clause (40 CFR 262.11).[2] Generators must assume toxicity for unlisted pharmaceutical

intermediates.[1]

EPA Waste Code: If ignitable (in solvent), use D001.[1][2] If toxic (via TCLP, unlikely but

possible), use D004-D043.[2]

Best Practice Code: Most institutions use a generic code for "Non-Regulated Toxic Solids"

(e.g., "TX-01") for internal tracking.[1][2]

Transport (DOT)[1][2]
Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if >5kg and

aquatic toxicity is suspected) OR Non-Regulated Solid (for small research quantities).[1][2]

Labeling: Class 9 (Miscellaneous) is recommended for bulk shipment to the incinerator.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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